Cas no 25451-38-1 (1,3-Propanediol, 2-ethyl-2-isopropyl-, dicarbamate)

• Product Name: 1,3-Propanediol, 2-ethyl-2-isopropyl-, dicarbamate
• CAS No: 25451-38-1
• MF: C₁₀H₂₀N₂O₄
• MW: 232.276803016663
• CID: 254708
• Update Time: 2023-08-02

1,3-Propanediol, 2-ethyl-2-isopropyl-, dicarbamate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-ethyl-2-isopropyl-, dicarbamate (8CI)
• 1,3-propanediol, 2-ethyl-2-(1-methylethyl)-, dicarbamate
• 2-[(Carbamoyloxy)methyl]-2-ethyl-3-methylbutyl carbamate
• 1,3-Propanediol, 2-ethyl-2-isopropyl-, dicarbamate
• 2-Ethyl-2-isopropyl-1,3-propanediol dicarbamate
• Dicarbamic acid 2-ethyl-2-isopropyltrimethylene ester

• Inchi： 1S/C10H20N2O4/c1-4-10(7(2)3,5-15-8(11)13)6-16-9(12)14/h7H,4-6H2,1-3H3,(H2,11,13)(H2,12,14)
• InChI Key： CNVIJMYLRLPXNY-UHFFFAOYSA-N
• SMILES： O(C(N)=O)CC(COC(N)=O)(CC)C(C)C
• BRN： 2969223

Computed Properties

• Exact Mass: 232.142
• Monoisotopic Mass: 232.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 105

Experimental Properties

• Density: 1.114
• Boiling Point: 435°C at 760 mmHg
• Flash Point: 216.8°C
• Refractive Index: 1.477